2'2'-cGAMP
2'2'-cGAMP
2’2’-cGAMP is a synthetic dinucleotide (CDN) that contains non-canonical 2'5'-phosphodiester bonds. It binds to the adapter protein stimulator of interferon genes (STING;), which is a component of the innate immune response that activates the type I interferon pathway when bound to cyclic dinucleotides. 2’2-cGAMP shows weaker binding to STING than 2’3’-cGAMP ( Kd = 287 and 3.79 nM, respectively) but binds more strongly than 3’3’-cGAMP, cyclic di-GMP, or 3’2’-cGAMP, which bind in the micromolar range (Kds = 1.04, 1.21, or 1.61 µM, respectively). Despite weaker binding, 2’2’-cGAMP induces IFN-β production in the same concentration range as 2’3’-cGAMP (EC50s = 15.8 and 19.4 nM, respectively, in L929 cells).
2’2’-cGAMP is a second messenger produced from ATP and GTP by cGMP-AMP synthase (cGAS) in the cytoplasm of mammalian cells in response to the presence of DNA. It shows weaker binding to the adapter protein stimulator of interferon genes (STING) than 2’3’-cGAMP ( Kd = 287 and 3.79 nM, respectively) but binds more strongly than 3’3’-cGAMP, cyclic di-GMP, or 3’2’-cGAMP, which bind in the micromolar range (Kds = 1.04, 1.21, or 1.61 µM, respectively). 2’2’-cGAMP is an inducer of IFN-β production with an EC50 value of 15.8 nM in L929 cells.
2’2’-cGAMP is a second messenger produced from ATP and GTP by cGMP-AMP synthase (cGAS) in the cytoplasm of mammalian cells in response to the presence of DNA. It shows weaker binding to the adapter protein stimulator of interferon genes (STING) than 2’3’-cGAMP ( Kd = 287 and 3.79 nM, respectively) but binds more strongly than 3’3’-cGAMP, cyclic di-GMP, or 3’2’-cGAMP, which bind in the micromolar range (Kds = 1.04, 1.21, or 1.61 µM, respectively). 2’2’-cGAMP is an inducer of IFN-β production with an EC50 value of 15.8 nM in L929 cells.
Brand Name:
Vulcanchem
CAS No.:
1465774-27-9
VCID:
VC0163383
InChI:
InChI=1S/C20H28N10O13P2.2Na/c21-14-8-15(24-3-23-14)29(4-25-8)18-12-10(31)6(40-18)1-38-45(36,37)43-13-11(32)7(2-39-44(34,35)42-12)41-19(13)30-5-26-9-16(30)27-20(22)28-17(9)33;;/h3-7,9-13,16,18-20,27,31-32H,1-2,22H2,(H,28,33)(H,34,35)(H,36,37)(H2,21,23,24);;/q;2*+1/t6-,7-,9?,10?,11?,12-,13-,16?,18-,19-,20?;;/m1../s1
SMILES:
C1C2C(C(C(O2)N3C=NC4C3NC(NC4=O)N)OP(=O)(OCC5C(C(C(O5)N6C=NC7=C(N=CN=C76)N)OP(=O)(O1)O)O)O)O.[Na+].[Na+]
Molecular Formula:
C20H24N10O13P2
Molecular Weight:
674.4
2'2'-cGAMP
CAS No.: 1465774-27-9
Cat. No.: VC0163383
Molecular Formula: C20H24N10O13P2
Molecular Weight: 674.4
* For research use only. Not for human or veterinary use.
Specification
| Description | 2’2’-cGAMP is a synthetic dinucleotide (CDN) that contains non-canonical 2'5'-phosphodiester bonds. It binds to the adapter protein stimulator of interferon genes (STING;), which is a component of the innate immune response that activates the type I interferon pathway when bound to cyclic dinucleotides. 2’2-cGAMP shows weaker binding to STING than 2’3’-cGAMP ( Kd = 287 and 3.79 nM, respectively) but binds more strongly than 3’3’-cGAMP, cyclic di-GMP, or 3’2’-cGAMP, which bind in the micromolar range (Kds = 1.04, 1.21, or 1.61 µM, respectively). Despite weaker binding, 2’2’-cGAMP induces IFN-β production in the same concentration range as 2’3’-cGAMP (EC50s = 15.8 and 19.4 nM, respectively, in L929 cells). 2’2’-cGAMP is a second messenger produced from ATP and GTP by cGMP-AMP synthase (cGAS) in the cytoplasm of mammalian cells in response to the presence of DNA. It shows weaker binding to the adapter protein stimulator of interferon genes (STING) than 2’3’-cGAMP ( Kd = 287 and 3.79 nM, respectively) but binds more strongly than 3’3’-cGAMP, cyclic di-GMP, or 3’2’-cGAMP, which bind in the micromolar range (Kds = 1.04, 1.21, or 1.61 µM, respectively). 2’2’-cGAMP is an inducer of IFN-β production with an EC50 value of 15.8 nM in L929 cells. |
|---|---|
| CAS No. | 1465774-27-9 |
| Molecular Formula | C20H24N10O13P2 |
| Molecular Weight | 674.4 |
| IUPAC Name | disodium;2-amino-9-[(1R,6R,8R,9R,14R,16R)-16-(6-aminopurin-9-yl)-3,11,17,18-tetrahydroxy-3,11-dioxo-2,4,7,10,12,15-hexaoxa-3λ5,11λ5-diphosphatricyclo[12.2.1.16,9]octadecan-8-yl]-2,3,4,5-tetrahydro-1H-purin-6-one |
| Standard InChI | InChI=1S/C20H28N10O13P2.2Na/c21-14-8-15(24-3-23-14)29(4-25-8)18-12-10(31)6(40-18)1-38-45(36,37)43-13-11(32)7(2-39-44(34,35)42-12)41-19(13)30-5-26-9-16(30)27-20(22)28-17(9)33;;/h3-7,9-13,16,18-20,27,31-32H,1-2,22H2,(H,28,33)(H,34,35)(H,36,37)(H2,21,23,24);;/q;2*+1/t6-,7-,9?,10?,11?,12-,13-,16?,18-,19-,20?;;/m1../s1 |
| Standard InChI Key | BQZWXNITEWDGCM-UCYMQTOKSA-N |
| SMILES | C1C2C(C(C(O2)N3C=NC4C3NC(NC4=O)N)OP(=O)(OCC5C(C(C(O5)N6C=NC7=C(N=CN=C76)N)OP(=O)(O1)O)O)O)O.[Na+].[Na+] |
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